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Compound of Interest

Compound Name: Methyl N-boc-3-chloro-L-alaninate

Cat. No.: B041064 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and synthetic

applications of Methyl N-(tert-butoxycarbonyl)-3-chloro-L-alaninate. The information is intended

to support researchers, scientists, and professionals in the field of drug development and

medicinal chemistry.

Chemical Identification and Properties
Methyl N-boc-3-chloro-L-alaninate is a chiral building block commonly utilized as a drug

intermediate in the synthesis of various active pharmaceutical ingredients.[1][2][3] Its structure

combines a protected amino group (Boc) and a reactive chloromethyl side chain, making it a

versatile precursor for further chemical modifications.
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Property Value Source

CAS Number 651035-84-6 ChemicalBook

Molecular Formula C₉H₁₆ClNO₄ ChemicalBook

Molecular Weight 237.68 g/mol ChemicalBook

IUPAC Name

methyl (2R)-2-[(tert-

butoxycarbonyl)amino]-3-

chloropropanoate

Fluorochem

Synonyms

Methyl N-boc-3-chloro-L-

alaninate, (R)-methyl 2-((tert-

butoxycarbonyl)amino)-3-

chloropropanoate

ChemicalBook

Appearance No data available N/A

Purity ≥98% Fluorochem

Safety and Hazard Information
The following tables summarize the known safety and hazard information for Methyl N-boc-3-
chloro-L-alaninate. It is imperative to handle this compound in accordance with good

laboratory practices and to consult the full Safety Data Sheet (SDS) before use.

GHS Hazard Classification
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Hazard Class Category Pictogram Signal Word
Hazard
Statement

Acute Toxicity,

Oral
4 GHS07 Warning

H302: Harmful if

swallowed

Skin

Corrosion/Irritatio

n

2 GHS07 Warning
H315: Causes

skin irritation

Serious Eye

Damage/Eye

Irritation

2 GHS07 Warning

H319: Causes

serious eye

irritation

Specific target

organ toxicity —

single exposure

(Respiratory tract

irritation)

3 GHS07 Warning

H335: May

cause respiratory

irritation

Data sourced from Fluorochem.

Precautionary Statements
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Type Code Statement

Prevention P260

Do not breathe

dust/fume/gas/mist/vapours/sp

ray.

Prevention P264
Wash hands thoroughly after

handling.

Prevention P270
Do not eat, drink or smoke

when using this product.

Prevention P271
Use only outdoors or in a well-

ventilated area.

Prevention P280

Wear protective

gloves/protective clothing and

eye/face protection.

Response P301+P310

IF SWALLOWED: Immediately

call a POISON

CENTER/doctor.

Response P301+P330+P331

IF SWALLOWED: Rinse

mouth. Do NOT induce

vomiting.

Response P303+P361+P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing.

Data sourced from Fluorochem.

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move victim to fresh air. If breathing is difficult,

give oxygen. If not breathing, give artificial

respiration and seek immediate medical

attention.

Skin Contact

Immediately remove contaminated clothing.

Wash off with soap and plenty of water. Consult

a doctor.

Eye Contact
Rinse with pure water for at least 15 minutes

and consult a doctor.

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.

Data sourced from ChemicalBook.

Handling and Storage
Proper handling and storage are crucial to maintain the integrity and safety of Methyl N-boc-3-
chloro-L-alaninate.

Aspect Recommendation

Handling

Handle in a well-ventilated place. Wear suitable

protective clothing, including chemical-

impermeable gloves and safety goggles. Avoid

contact with skin and eyes. Avoid the formation

of dust and aerosols. Use non-sparking tools

and prevent fire caused by electrostatic

discharge.

Storage

Store the container tightly closed in a dry, cool,

and well-ventilated place. Keep away from

foodstuff containers and incompatible materials.
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Data sourced from ChemicalBook.

Experimental Protocol: Synthesis of N-Boc-L-
aziridine-2-carboxylate Methyl Ester
The following is a representative experimental protocol illustrating a potential synthetic

application of Methyl N-boc-3-chloro-L-alaninate. This procedure describes the base-

mediated intramolecular cyclization to form the corresponding aziridine.

Objective: To synthesize Methyl N-(tert-butoxycarbonyl)-L-aziridine-2-carboxylate from Methyl

N-(tert-butoxycarbonyl)-3-chloro-L-alaninate.

Materials:

Methyl N-(tert-butoxycarbonyl)-3-chloro-L-alaninate

Potassium tert-butoxide (t-BuOK)

Anhydrous Tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Ethyl acetate (EtOAc)

Brine (saturated aqueous NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Nitrogen or Argon inert atmosphere setup

Separatory funnel

Rotary evaporator
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Procedure:

Reaction Setup: A dry round-bottom flask is charged with Methyl N-boc-3-chloro-L-
alaninate (1.0 eq). Anhydrous THF is added to dissolve the starting material under an inert

atmosphere of nitrogen. The solution is cooled to 0 °C using an ice bath.

Addition of Base: Potassium tert-butoxide (1.1 eq) is added portion-wise to the stirred

solution at 0 °C. The reaction mixture is stirred at this temperature for 1 hour and then

allowed to warm to room temperature.

Reaction Monitoring: The progress of the reaction is monitored by Thin Layer

Chromatography (TLC) until the starting material is consumed.

Work-up: The reaction is quenched by the slow addition of saturated aqueous NH₄Cl

solution. The aqueous layer is extracted three times with ethyl acetate.

Purification: The combined organic layers are washed with brine, dried over anhydrous

Na₂SO₄, filtered, and concentrated under reduced pressure using a rotary evaporator.

Characterization: The resulting crude product, Methyl N-(tert-butoxycarbonyl)-L-aziridine-2-

carboxylate, can be further purified by column chromatography on silica gel if necessary. The

structure and purity of the final product should be confirmed by analytical techniques such as

¹H NMR, ¹³C NMR, and mass spectrometry.

Diagrams
The following diagrams illustrate key aspects of handling and synthesis.
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Hazard Identification First Aid Response

H302 Harmful if swallowed Ingestion Rinse mouth, seek immediate medical attention

H315 Causes skin irritation Skin Contact Wash with soap and water, remove contaminated clothing

H319 Causes serious eye irritation Eye Contact Rinse with water for 15 minutes, seek medical attention

H335 May cause respiratory irritation Inhalation Move to fresh air, provide oxygen if needed, seek medical attention

Click to download full resolution via product page

Caption: Hazard identification and corresponding first aid measures.
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Start: Dissolve Reactant in THF

Cool to 0 °C

Add Potassium tert-butoxide

Stir at 0 °C, then warm to RT

Monitor by TLC

Quench with aq. NH4Cl

Reaction Complete

Extract with Ethyl Acetate

Wash with Brine & Dry (Na2SO4)

Concentrate in vacuo

Purify by Column Chromatography

End: Characterize Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chloro-L-alaninate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041064#methyl-n-boc-3-chloro-l-alaninate-safety-
data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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